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Compound of Interest

Compound Name: Trifluoromethanesulfonic acid-d

CAS No.: 66178-41-4

Cat. No.: B1583694

Get Quote

Trifluoromethanesulfonic acid-d is a corrosive material that poses significant health risks

upon exposure. It is crucial to recognize that the deuterated form presents the same hazards

as its non-deuterated counterpart, triflic acid.

Signal Word: Danger[1]

Primary Hazards:

Skin Corrosion: Causes severe skin burns, with the potential for delayed tissue destruction.

[2][3]

Eye Damage: Causes severe eye burns and can lead to blindness.[2][4]

Inhalation Toxicity: Inhalation of vapors can cause severe irritation and chemical burns to the

respiratory tract, potentially leading to fatal spasms, inflammation, and pulmonary edema.[2]

Oral Toxicity: Harmful if swallowed, causing severe burns to the gastrointestinal tract.[1][4][5]

[6]
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Precautionary Statements:

Prevention: Do not breathe mist or vapors. Wash skin thoroughly after handling. Do not eat,

drink, or smoke when using this product. Use only outdoors or in a well-ventilated area. Wear

protective gloves, protective clothing, eye protection, and face protection.[7]

Response:

If Swallowed: Rinse mouth. Do NOT induce vomiting.[7][8] Immediately call a POISON

CENTER or doctor.[7]

If on Skin (or hair): Take off immediately all contaminated clothing. Rinse skin with

water/shower.[8]

If Inhaled: Remove person to fresh air and keep comfortable for breathing.[7][8]

Immediately call a POISON CENTER or doctor.[7]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[7][8] Immediately call a POISON CENTER or

doctor.[7]

Part 2: The Science of Safe Handling and Storage
A foundational principle of laboratory safety is the hierarchy of controls, which prioritizes

engineering and administrative controls over personal protective equipment (PPE).

Engineering Controls: The First Line of Defense
Ventilation: All manipulations of Trifluoromethanesulfonic acid-d must be conducted in a

properly functioning chemical fume hood to maintain airborne concentrations at a minimum.

[2]

Emergency Equipment: Easily accessible and recently inspected safety showers and

eyewash stations are non-negotiable.

Personal Protective Equipment (PPE): The Last Barrier
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While engineering controls are primary, appropriate PPE is essential for safeguarding against

accidental exposure.

PPE Component
Recommended
Material/Type

Rationale

Gloves
Viton® or similar resistant

material

Provides a robust barrier

against this highly corrosive

acid.

Eye Protection
Chemical safety goggles and a

full-face shield

Ensures comprehensive

protection from splashes and

vapors.

Body Protection
Flame-retardant lab coat,

apron, and closed-toe shoes

Protects the skin from

accidental contact.

Respiratory
Not typically required when

using a fume hood.

In the event of a spill or

ventilation failure, a self-

contained breathing apparatus

is necessary.[2]

Storage with Chemical Insight
Container Integrity: Store in the original, tightly sealed container to prevent leakage and

contamination.[5][9]

Environmental Conditions: A cool, dry, and well-ventilated area is crucial.[5][9] Refrigeration

(below 4°C/39°F) is recommended.[2]

Incompatibility: Segregate from strong bases, oxidizing agents, and combustible materials to

prevent violent reactions.[2] Reacts violently with water.[6]

Part 3: Emergency Response: A Step-by-Step
Tactical Approach
In the event of an incident, a calm and methodical response is critical.
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Spill Neutralization and Cleanup
Caption: A logical workflow for responding to a Trifluoromethanesulfonic acid-d spill.

First Aid: Immediate and Decisive Actions
Skin Contact: Immediately flush with copious amounts of water for at least 15 minutes while

removing contaminated clothing.[2] Seek immediate medical attention.[2]

Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding eyelids open.

[2][9] Seek immediate medical attention.[2][9]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen.[2] Seek

immediate medical attention.[2]

Ingestion: Do not induce vomiting.[2][8] If the person is conscious, have them rinse their

mouth with water and drink 2-4 cupfuls of milk or water.[2] Seek immediate medical attention.

[2]

Part 4: Physicochemical Data and Reactivity Profile
A deep understanding of the chemical's properties informs safe handling and experimental

design.

Key Physicochemical Data:

Property Value Source

Molecular Formula CDF3O3S [1]

Molecular Weight 151.08 g/mol [1]

Appearance Colorless liquid [3]

Boiling Point 162 °C (lit.) [10]

Density 1.708 g/mL at 25 °C (lit.) [10]

Reactivity and Stability:
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Stability: The compound is stable under normal temperatures and pressures.[2]

Incompatibilities: Avoid contact with strong oxidizing agents and strong bases.[2]

Hazardous Decomposition Products: Upon decomposition, it can produce hazardous

products such as carbon monoxide, carbon dioxide, oxides of sulfur, and hydrogen fluoride

gas.[2][4]

Part 5: Toxicological Insights and Ecological
Considerations
While comprehensive toxicological data for the deuterated form is limited, the known corrosive

nature of the non-deuterated acid provides a strong basis for risk assessment.

Carcinogenicity: Not listed as a carcinogen by ACGIH, IARC, NTP, or CA Prop 65.[2]

Ecological Impact: Avoid release into the environment as it is harmful to aquatic life.

Conclusion: Fostering a Culture of Safety
Trifluoromethanesulfonic acid-d is an invaluable tool for the modern chemist. However, its

power must be met with a commensurate level of respect and a steadfast commitment to

safety. By internalizing the principles outlined in this guide, researchers can not only protect

themselves and their colleagues but also ensure the integrity and success of their scientific

endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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